Cas no 1354942-47-4 ((2E)-1-(3,4-dimethylphenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one)

• Product Name: (2E)-1-(3,4-dimethylphenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one
• CAS No: 1354942-47-4
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• MDL: MFCD21335267
• CID: 5169339
• Update Time: 2026-03-04

(2E)-1-(3,4-dimethylphenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-(3,4-dimethylphenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one

• MDL： MFCD21335267
• Inchi： 1S/C16H16O2/c1-11-4-6-14(10-12(11)2)16(17)9-8-15-7-5-13(3)18-15/h4-10H,1-3H3
• InChI Key： LDWHJNZFEMGHJG-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C)C(C)=C1)(=O)C=CC1=CC=C(C)O1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on (2E)-1-(3,4-dimethylphenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one

Research Brief on (2E)-1-(3,4-dimethylphenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one (CAS: 1354942-47-4)

The compound (2E)-1-(3,4-dimethylphenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one (CAS: 1354942-47-4) has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and pharmacological potential.

Recent studies have highlighted the role of this chalcone derivative in modulating key biological pathways. Chalcones, characterized by their α,β-unsaturated carbonyl system, are known for their diverse pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial activities. The specific structural modifications in (2E)-1-(3,4-dimethylphenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one enhance its bioactivity and selectivity, making it a promising candidate for further investigation.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in inhibiting NF-κB signaling, a pathway implicated in chronic inflammation and cancer. The researchers employed in vitro assays using human cell lines and observed significant suppression of pro-inflammatory cytokines at micromolar concentrations. Molecular docking studies further revealed strong interactions with the p65 subunit of NF-κB, suggesting a potential mechanism of action.

In addition to its anti-inflammatory properties, preliminary data from a separate study indicate that this compound exhibits potent cytotoxic effects against certain cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer). The IC50 values were reported to be in the range of 5-10 µM, comparable to some clinically used chemotherapeutic agents. However, further in vivo studies are required to validate these findings and assess potential toxicity.

The synthesis of (2E)-1-(3,4-dimethylphenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one has also been optimized in recent work. A 2022 publication in Organic & Biomolecular Chemistry described a high-yield, one-pot Claisen-Schmidt condensation method using eco-friendly catalysts. This advancement is critical for scaling up production for preclinical and clinical studies.

Despite these promising results, challenges remain. The compound's pharmacokinetic profile, including bioavailability and metabolic stability, needs further characterization. Additionally, structure-activity relationship (SAR) studies could help identify analogs with improved potency and reduced off-target effects.

In conclusion, (2E)-1-(3,4-dimethylphenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one represents a compelling avenue for drug discovery, particularly in inflammation and oncology. Continued research into its mechanisms, optimization of its chemical properties, and rigorous preclinical testing will be essential to translate these findings into therapeutic applications.